Cas no 887580-88-3 (3-(3,5-DIFLUORO-PHENOXY)-PHENYLAMINE)

• Product Name: 3-(3,5-DIFLUORO-PHENOXY)-PHENYLAMINE
• CAS No: 887580-88-3
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 713282
• Update Time: 2024-01-31

3-(3,5-DIFLUORO-PHENOXY)-PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DIFLUORO-PHENOXY)-PHENYLAMINE
• 3-(3,5-Difluorophenoxy)aniline
• 3-(3,5-difluoro-phenoxy)phenylamine
• Benzenamine, 3-(3,5-difluorophenoxy)-

• MDL： MFCD06656981
• Inchi： 1S/C12H9F2NO/c13-8-4-9(14)6-12(5-8)16-11-3-1-2-10(15)7-11/h1-7H,15H2
• InChI Key： FWFSRUCDLHUJHX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OC2=CC(F)=CC(F)=C2)=C1

Computed Properties

• Exact Mass: 221.065
• Monoisotopic Mass: 221.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing